Cas no 1803684-37-8 (Ethyl 6-(aminomethyl)-2-fluoro-4-(trifluoromethoxy)pyridine-3-carboxylate)

Ethyl 6-(aminomethyl)-2-fluoro-4-(trifluoromethoxy)pyridine-3-carboxylate is a fluorinated pyridine derivative with a versatile functional group profile, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both an aminomethyl group and a trifluoromethoxy substituent enhances its reactivity, enabling selective modifications for targeted applications. The ethyl ester moiety offers stability while facilitating further derivatization. Its fluorine and trifluoromethoxy groups contribute to improved metabolic stability and lipophilicity, which are advantageous in drug design. This compound is particularly useful in the development of bioactive molecules, where its structural features can influence binding affinity and selectivity. High purity and consistent quality ensure reliable performance in research and industrial processes.
Ethyl 6-(aminomethyl)-2-fluoro-4-(trifluoromethoxy)pyridine-3-carboxylate structure
1803684-37-8 structure
Product Name:Ethyl 6-(aminomethyl)-2-fluoro-4-(trifluoromethoxy)pyridine-3-carboxylate
CAS No:1803684-37-8
MF:C10H10F4N2O3
MW:282.191616535187
CID:4829643
Update Time:2025-06-11

Ethyl 6-(aminomethyl)-2-fluoro-4-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 6-(aminomethyl)-2-fluoro-4-(trifluoromethoxy)pyridine-3-carboxylate
    • Inchi: 1S/C10H10F4N2O3/c1-2-18-9(17)7-6(19-10(12,13)14)3-5(4-15)16-8(7)11/h3H,2,4,15H2,1H3
    • InChI Key: HWIFBQOKOHJFGL-UHFFFAOYSA-N
    • SMILES: FC1=C(C(=O)OCC)C(=CC(CN)=N1)OC(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 314
  • XLogP3: 1.6
  • Topological Polar Surface Area: 74.4

Ethyl 6-(aminomethyl)-2-fluoro-4-(trifluoromethoxy)pyridine-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029098560-1g
Ethyl 6-(aminomethyl)-2-fluoro-4-(trifluoromethoxy)pyridine-3-carboxylate
1803684-37-8 97%
1g
$1,579.40 2022-04-02

Additional information on Ethyl 6-(aminomethyl)-2-fluoro-4-(trifluoromethoxy)pyridine-3-carboxylate

Research Brief on Ethyl 6-(aminomethyl)-2-fluoro-4-(trifluoromethoxy)pyridine-3-carboxylate (CAS: 1803684-37-8)

Ethyl 6-(aminomethyl)-2-fluoro-4-(trifluoromethoxy)pyridine-3-carboxylate (CAS: 1803684-37-8) is a fluorinated pyridine derivative that has recently garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique trifluoromethoxy and aminomethyl functional groups, has shown promising potential as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have explored its applications in the development of pharmaceuticals targeting central nervous system (CNS) disorders, inflammatory diseases, and infectious agents.

The structural features of Ethyl 6-(aminomethyl)-2-fluoro-4-(trifluoromethoxy)pyridine-3-carboxylate make it a versatile building block for drug design. The presence of the trifluoromethoxy group enhances the metabolic stability and lipophilicity of the molecule, while the aminomethyl moiety provides a handle for further functionalization. Recent synthetic methodologies have focused on optimizing the yield and purity of this compound, with several research groups reporting improved protocols for its preparation under mild conditions.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of Ethyl 6-(aminomethyl)-2-fluoro-4-(trifluoromethoxy)pyridine-3-carboxylate as a precursor for the development of potent kinase inhibitors. The compound was successfully incorporated into a series of molecules targeting the JAK-STAT signaling pathway, with several derivatives exhibiting nanomolar potency in biochemical assays. These findings highlight the potential of this scaffold in the design of next-generation therapeutics for autoimmune diseases and cancer.

Another significant application of this compound was reported in the field of antimicrobial drug development. A research team at the University of California recently published findings (Bioorganic & Medicinal Chemistry Letters, 2023) showing that derivatives of Ethyl 6-(aminomethyl)-2-fluoro-4-(trifluoromethoxy)pyridine-3-carboxylate exhibited potent activity against drug-resistant bacterial strains, including MRSA. The unique electronic properties imparted by the fluorine atoms and trifluoromethoxy group were found to enhance membrane permeability and target binding affinity.

Pharmacokinetic studies of related compounds containing this scaffold have shown favorable absorption and distribution profiles, with particular promise for CNS penetration. This has led to increased interest in its application for neurological disorders. Current research is exploring its potential in the development of novel antidepressants and neuroprotective agents, with preliminary animal studies showing encouraging results in models of depression and neurodegeneration.

The commercial availability of Ethyl 6-(aminomethyl)-2-fluoro-4-(trifluoromethoxy)pyridine-3-carboxylate has facilitated its adoption in pharmaceutical research, with several major companies including it in their compound libraries for high-throughput screening. Its CAS number (1803684-37-8) has become increasingly cited in patent applications, particularly in claims related to heterocyclic compounds with therapeutic potential.

Future research directions for this compound include further exploration of its structure-activity relationships, development of more efficient synthetic routes, and investigation of its potential in combination therapies. The growing body of research suggests that Ethyl 6-(aminomethyl)-2-fluoro-4-(trifluoromethoxy)pyridine-3-carboxylate will continue to be an important tool in medicinal chemistry and drug discovery efforts in the coming years.

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